N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C12H17NO/c1-3-8-13-10-11-6-5-7-12(9-11)14-4-2/h3,5-7,9,13H,1,4,8,10H2,2H3
• InChI Key: BBRAQQGHNHYVAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNCC=C
• Molecular Formula: C12H17NO
• DSSTOX Substance ID: DTXSID60406004
• Molecular Weight: 191.27 g/mol
• CAS RN: 893570-43-9

Description

N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine, also known as N-ethyl-3-methoxybenzyl-2-propenamine, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a secondary amine, which is a type of organic compound that contains an amino group which is bound to two other carbon atoms. It has a molecular weight of 165.2 g/mol and is soluble in water.

Scientific Research Applications

N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a ligand for metal-ion catalysis, and as a substrate for enzyme-catalyzed reactions. It has also been used to study the effects of various drugs on the central nervous system.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as propargylamine derivatives, have been found to target monoamine oxidase (mao), specifically the mao-b isoform . This enzyme is responsible for neurodegenerative diseases like Alzheimer’s disease .

Biochemical Pathways

Propargylamine derivatives have been associated with the inhibition of mao-b, which plays a role in the metabolism of dopamine in the brain . This could potentially affect the dopaminergic pathways and have downstream effects on mood and behavior.

Result of Action

Propargylamine derivatives have been found to have neuroprotective effects, preventing apoptosis by reducing oxidative stress and stabilizing mitochondrial membranes . They have also demonstrated effectiveness in treating Parkinson’s disease .

Advantages and Limitations for Lab Experiments

N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize in the lab, making it a cost-effective reagent. Another advantage is that its effects on biochemical and physiological processes can be easily studied in vitro. However, it has several limitations. It is not very stable in solution, so it must be stored and handled carefully. In addition, its effects on biochemical and physiological processes may not be the same in vivo as they are in vitro.

Future Directions

There are several potential future directions for research on N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine. One potential direction is to further investigate its effects on biochemical and physiological processes in vivo. Another potential direction is to investigate its potential therapeutic applications, such as its potential to treat depression or anxiety. Additionally, further research could be done to investigate its potential to act as a prodrug, which is a compound that can be converted into an active drug by biochemical processes in the body. Finally, further research could be done to investigate its potential to act as a ligand for metal-ion catalysis.

Synthesis Methods

N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine can be synthesized in a laboratory by a method known as alkylation. This method involves the reaction of an alkyl halide with an amine. In this case, the alkyl halide is 3-ethoxybenzyl chloride and the amine is ethylamine. The reaction is catalyzed by a base such as sodium hydroxide, and the resulting product is N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine.